Cas no 1780188-78-4 (4-(difluoromethyl)-3-fluorobenzoic acid)

• Product Name: 4-(difluoromethyl)-3-fluorobenzoic acid
• CAS No: 1780188-78-4
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• MDL: MFCD28522914
• CID: 4613428
• PubChem ID: 84662367
• Update Time: 2025-05-19

4-(difluoromethyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-3-fluorobenzoicacid
• EN300-208101
• Z2035299503
• 1780188-78-4
• AT12884
• OKQMWAGMDCSUTC-UHFFFAOYSA-N
• SCHEMBL18285572
• TQU0111
• AKOS024065218
• 4-(difluoromethyl)-3-fluorobenzoic acid
• 4-(Difluoromethyl)-3-fluorobenzoic acid (ACI)
• MFCD28522914

• MDL： MFCD28522914
• Inchi： 1S/C8H5F3O2/c9-6-3-4(8(12)13)1-2-5(6)7(10)11/h1-3,7H,(H,12,13)
• InChI Key： OKQMWAGMDCSUTC-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(F)C(C(F)F)=CC=1)O

Computed Properties

• Exact Mass: 190.02416388g/mol
• Monoisotopic Mass: 190.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(difluoromethyl)-3-fluorobenzoic acid

Introduction to 4-(difluoromethyl)-3-fluorobenzoic acid (CAS No. 1780188-78-4)

4-(difluoromethyl)-3-fluorobenzoic acid, identified by the chemical abstracts service number CAS No. 1780188-78-4, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its dual fluorine substituents at the 3-position and 4-position of the benzene ring, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 4-(difluoromethyl)-3-fluorobenzoic acid incorporates fluorine atoms, which are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. The presence of fluorine at the difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the fluorine at the 3-fluorobenzoic acid position contributes to its binding affinity and interaction with biological targets. These features have positioned this compound as a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their broad spectrum of biological activities. 4-(difluoromethyl)-3-fluorobenzoic acid has been investigated for its potential applications in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial agents. Its unique chemical structure allows for fine-tuning of its biological activity by modifying other parts of the molecule, making it a versatile building block for medicinal chemists.

One of the most compelling aspects of 4-(difluoromethyl)-3-fluorobenzoic acid is its role in the development of next-generation pharmaceuticals. The fluorine atoms not only improve the pharmacological properties of the compound but also provide a handle for further chemical modifications. This flexibility has enabled researchers to design derivatives with enhanced efficacy and reduced side effects. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression, highlighting its therapeutic potential.

The synthesis of 4-(difluoromethyl)-3-fluorobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired fluorinated benzoic acid core. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also underscore the importance of fluorine chemistry in drug development.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(difluoromethyl)-3-fluorobenzoic acid. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and biological targets with high accuracy. This approach has been instrumental in identifying lead compounds for further optimization and development into clinical candidates. The integration of computational methods with experimental studies has streamlined drug discovery pipelines and reduced time-to-market for new therapies.

The pharmacological profile of 4-(difluoromethyl)-3-fluorobenzoic acid has been extensively studied in both in vitro and in vivo models. Preclinical data indicate that this compound exhibits significant anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its ability to inhibit certain enzymes has shown promise in treating various inflammatory diseases. These findings have prompted further investigation into its potential as a therapeutic agent.

Moreover, 4-(difluoromethyl)-3-fluorobenzoic acid has been explored for its antimicrobial properties. The presence of fluorine atoms enhances its interaction with bacterial enzymes, leading to increased efficacy against resistant strains. This makes it a valuable candidate for developing novel antibiotics or antimicrobial agents to combat emerging infectious diseases. The growing threat of antibiotic resistance underscores the need for innovative approaches like fluorinated compounds to address this global health challenge.

The future prospects for 4-(difluoromethyl)-3-fluorobenzoic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this compound and contribute to advancements in human health.

In conclusion, 4-(difluoromethyl)-3-fluorobenzoic acid (CAS No. 1780188-78-4) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features, combined with its broad biological activities, make it a valuable scaffold for drug development. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.